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Compound of Interest

Compound Name: 2-Ethylhexylamine hydrochloride

Cat. No.: B1360199 Get Quote

A Comparative Guide to 2-Ethylhexylamine Hydrochloride and bis(2-Ethylhexyl)amine for

Researchers and Drug Development Professionals.

This guide provides a detailed comparison of the physicochemical, spectral, and toxicological

properties of 2-Ethylhexylamine hydrochloride and bis(2-ethylhexyl)amine. The information

is intended for researchers, scientists, and professionals in drug development to facilitate

informed decisions in compound selection and handling.

Physicochemical Properties
A summary of the key physicochemical properties of 2-Ethylhexylamine and bis(2-

ethylhexyl)amine is presented below. Data for 2-Ethylhexylamine hydrochloride is inferred

from the properties of the free amine, as direct experimental data is limited in the searched

literature. The hydrochloride salt is expected to be a solid with higher water solubility and a

higher melting point compared to its free amine form.
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Property 2-Ethylhexylamine bis(2-Ethylhexyl)amine

Molecular Formula C8H19N[1][2][3][4][5] C16H35N[6][7]

Molecular Weight 129.25 g/mol [1][2][4] 241.46 g/mol [6][7][8][9]

Appearance Colorless liquid[2][4][10] Clear, colorless liquid[7][8][11]

Odor Ammonia-like, fishy[1][2][4][10]
Slight ammonia-like odor[7][8]

[11]

Boiling Point 169 °C at 760 mmHg[1][5]
123 °C at 5 mmHg[6][9][11];

157-159 °C at 27 hPa[12][13]

Melting Point -76 °C[1][5] < -60 °C[13]

Density 0.789 g/cm³ at 20 °C[1][10] 0.805 g/mL at 25 °C[6][9][11]

Solubility in Water 2.5 g/L at 20 °C[1] 0.014 g/L[13]

Vapor Pressure 1.6 hPa at 20 °C[1] 0.0023 hPa at 20 °C[13]

Flash Point 50-52 °C[5][10] 130 °C[13]

Refractive Index 1.4295-1.4315[5] n20/D 1.443[6][9][11]

LogP 2.82[14] 7.3[15]

Spectral Data
Spectral data is crucial for the identification and characterization of chemical compounds.

Spectral Data 2-Ethylhexylamine bis(2-Ethylhexyl)amine

¹H NMR Spectra available.[5][16] Spectra available.[17]

¹³C NMR Spectra available.[5] Spectra available.[18][19]

IR Spectra available.[5] Spectra available.[17]

Mass Spectrometry Spectra available.[4][5] Spectra available.[7][17]
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Understanding the toxicological profile of a substance is essential for safety and handling.

Toxicological Data 2-Ethylhexylamine bis(2-Ethylhexyl)amine

Oral LD50 (Rat) 450 mg/kg[1][14] 1008 mg/kg[20]

Dermal LD50 (Rabbit) 600 µL/kg[1] 956 mg/kg[15][20]

Inhalation LC50 (Rat) < 1.548 mg/L (4 h)[14] 0.91 mg/L (4 h)[20]

Skin Irritation
Causes severe irritation and

possible burns.[1]

Causes severe skin burns.[7]

[21]

Eye Irritation
Causes severe irritation and

possible eye burns.[1]

Causes serious eye damage.

[7][15][20]

GHS Hazard Statements

Flammable liquid and vapor,

Harmful if swallowed, Harmful

in contact with skin, Causes

severe skin burns and eye

damage, Harmful if inhaled.[4]

[21]

Harmful if swallowed, Toxic in

contact with skin, Causes

severe skin burns and eye

damage, Toxic if inhaled, Very

toxic to aquatic life with long-

lasting effects.[7][15][20][21]

[22]

Experimental Protocols
Synthesis of 2-Ethylhexylamine
A representative synthesis of 2-ethylhexylamine involves the reductive amination of 2-

ethylhexanal. A general procedure is as follows:

Reaction Setup: A mixture of 2-ethyl-hexan-1-ol (650 parts), a reduced nickel catalyst on

kieselguhr (300 parts, 60% nickel), and sodium bicarbonate (7 parts) is heated to 140°C in a

suitable reactor.[23]

Amination: Ammonia gas is passed through the well-stirred suspension at a rate at which it is

consumed by the reaction.[23]

Reaction Completion and Workup: The reaction is typically complete after 8 hours.[23] The

product mixture is then worked up by distillation to isolate 2-ethylhexylamine.[23] This
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process can also yield di- and tri-2-ethylhexylamine as byproducts.[23]

Another method involves the amination of 2-ethylhexanol using a ruthenium catalyst.

Catalyst System: A reaction vessel is charged with 2-ethylhexanol, urea, a ruthenium catalyst

such as [(Cp)RuCl(dppe)], a supporting ligand like diphenylphosphinopropane (dppp), and a

base (e.g., K2CO3) in a solvent like diglyme.[3][24]

Reaction Conditions: The autoclave is sealed, flushed with an inert gas (e.g., argon), and

heated to 160°C for 12 hours.[3][24]

Product Analysis: After cooling, the products are analyzed by gas chromatography.[3][24]

Synthesis of bis(2-Ethylhexyl)amine
bis(2-Ethylhexyl)amine can be synthesized via the reductive amination of 2-ethylhexanal with

2-ethylhexylamine or by direct reaction of 2-ethylhexanal with ammonia under specific

conditions. A general procedure for its preparation from 2-ethylhexanal and an amine is

described in the context of preparing tertiary amines:

Reaction Setup: A stirring autoclave is charged with the secondary amine (in this case, for a

related synthesis, bis(2-ethylhexyl)amine itself is used to make the tertiary amine) and a

palladium on carbon (Pd/C) catalyst.[25] The reactor is flushed with nitrogen.

Reaction Conditions: A low hydrogen pressure is applied, and the mixture is heated to the

reaction temperature (e.g., 100-170°C).[25] 2-ethylhexanal is then added continuously or in

portions. The reaction is carried out at an elevated pressure (e.g., 20-100 bar).[25]

Monitoring and Workup: The reaction progress is monitored by gas chromatography.[25]

After the reaction, the catalyst is allowed to settle, and the product is separated.[25]

A method for obtaining di-(2-ethyl-hexyl)-amine from tri-(2-ethyl-hexyl)-amine has also been

described.[26] This involves the cleavage of the tertiary amine hydrochloride.[26]

Comparative Workflow
The following diagram illustrates a logical workflow for the comparative analysis of 2-
Ethylhexylamine hydrochloride and bis(2-ethylhexyl)amine.
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Caption: Workflow for the comparative analysis of chemical compounds.

This guide provides a foundational comparison of 2-Ethylhexylamine hydrochloride and

bis(2-ethylhexyl)amine based on available data. Researchers should always consult

comprehensive safety data sheets and perform their own risk assessments before handling

these chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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